Cas no 151625-32-0 (6,7-Dimethoxy-4-(trifluoromethyl)coumarin)

• Product Name: 6,7-Dimethoxy-4-(trifluoromethyl)coumarin
• CAS No: 151625-32-0
• MF: C₁₂H₉F₃O₄
• MW: 274.192674398422
• MDL: MFCD00674510
• CID: 99487
• PubChem ID: 688629
• Update Time: 2025-07-15

6,7-Dimethoxy-4-(trifluoromethyl)coumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6,7-dimethoxy-4-(trifluoromethyl)-
• 6,7-dimethoxy-4-(trifluoromethyl)chromen-2-one
• 6,7-DIMETHOXY-4-(TRIFLUOROMETHYL)-COUMARIN
• 38828_FLUKA
• 6,7-Dimethoxy-4-(trifluoromethyl)coumarin
• AC1LEMGK
• ACMC-20n69o
• AG-D-98663
• CTK4C7135
• FT-0620862
• AUGARPZCYVFAFI-UHFFFAOYSA-N
• 151625-32-0
• AKOS017343642
• 6,7-Dimethoxy-4-trifluoromethylcoumarin
• MFCD00674510
• 6,7-Dimethoxy-4-(trifluoromethyl) coumarin
• 6,7-Dimethoxy-4-(trifluoromethyl)- coumarin
• J-100099
• SCHEMBL592396
• DTXSID30350929
• SY359140
• 6,7-dimethoxy-4-(trifluoromethyl) coumarin
• 6,7-dimethoxy-4-(trifluoromethyl)-2H-chromen-2-one
• 6,7-Dimethoxy-4-(trifluoromethyl)-2H-1-benzopyran-2-one
• DB-043107

• MDL： MFCD00674510
• Inchi： 1S/C12H9F3O4/c1-17-9-3-6-7(12(13,14)15)4-11(16)19-8(6)5-10(9)18-2/h3-5H,1-2H3
• InChI Key： AUGARPZCYVFAFI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=O)OC2C=C(C(=CC=21)OC)OC)(F)F

Computed Properties

• Exact Mass: 274.04500
• Monoisotopic Mass: 274.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.397
• Melting Point: 158-159 °C(lit.)
• Boiling Point: 325.4°C at 760 mmHg
• Flash Point: 145.7°C
• Refractive Index: 1.502
• Solubility: DMF: soluble
• PSA: 48.67000
• LogP: 2.82900

6,7-Dimethoxy-4-(trifluoromethyl)coumarin Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6,7-Dimethoxy-4-(trifluoromethyl)coumarin

Introduction to 6,7-Dimethoxy-4-(trifluoromethyl)coumarin (CAS No. 151625-32-0)

6,7-Dimethoxy-4-(trifluoromethyl)coumarin, identified by the Chemical Abstracts Service Number (CAS No.) 151625-32-0, is a fluorinated coumarin derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its methoxy and trifluoromethyl substituents, exhibits unique photophysical properties and biological activities that make it a valuable scaffold for drug discovery and material science applications.

The structural motif of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin consists of a coumarin core, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The presence of electron-withdrawing trifluoromethyl (CF₃) and electron-donating methoxy (OCH₃) groups introduces a balance of electronic effects that modulate the reactivity and functionality of the molecule. This structural feature has been exploited in various synthetic strategies to develop novel derivatives with enhanced pharmacological profiles.

In recent years, 6,7-Dimethoxy-4-(trifluoromethyl)coumarin has been extensively studied for its potential applications in bioimaging and fluorescent probes. The compound’s ability to emit strong fluorescence upon excitation makes it an attractive candidate for developing high-throughput screening tools and real-time monitoring systems in cellular biology. Additionally, its lipophilicity and cell membrane permeability enhance its utility as a fluorescent marker in live-cell imaging studies.

One of the most compelling aspects of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged this scaffold to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications at the 3-position of the coumarin ring have led to derivatives that exhibit potent inhibitory effects on specific enzymatic targets involved in disease pathways. These findings underscore the compound’s significance as a building block in medicinal chemistry.

The fluorinated nature of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin also contributes to its stability under various chemical conditions, making it a robust choice for industrial applications. In material science, this compound has been explored as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its fluorescence characteristics and thermal stability. The integration of such fluorinated coumarins into advanced materials has opened new avenues for optoelectronic applications.

From a synthetic perspective, 6,7-Dimethoxy-4-(trifluoromethyl)coumarin serves as a versatile precursor for constructing more complex heterocyclic systems. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse functional groups at strategic positions within the coumarin core. These synthetic methodologies highlight the compound’s adaptability in generating structurally diverse libraries for drug discovery efforts.

The pharmacokinetic properties of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin have also been investigated to optimize its bioavailability and therapeutic efficacy. Studies indicate that modifications at the 8-position or introduction of hydroxyl groups can enhance metabolic stability while maintaining fluorescence intensity. Such structural optimizations are critical for translating laboratory findings into viable clinical candidates.

In conclusion,6,7-Dimethoxy-4-(trifluoromethyl)coumarin (CAS No. 151625-32-0) represents a multifaceted compound with broad utility across pharmaceuticals, bioimaging, and materials science. Its unique structural features and tunable properties continue to drive innovation in synthetic chemistry and drug development. As research progresses, further exploration of this scaffold is expected to yield novel therapeutics and advanced materials with significant societal impact.